Cas no 216144-62-6 ({4-[(pyridin-2-yl)methoxy]phenyl}methanamine)

• Product Name: {4-[(pyridin-2-yl)methoxy]phenyl}methanamine
• CAS No: 216144-62-6
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5222881
• Update Time: 2025-10-05

{4-[(pyridin-2-yl)methoxy]phenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-[(pyridin-2-yl)methoxy]phenyl}methanamine
• Benzenemethanamine, 4-(2-pyridinylmethoxy)-

• Inchi： 1S/C13H14N2O/c14-9-11-4-6-13(7-5-11)16-10-12-3-1-2-8-15-12/h1-8H,9-10,14H2
• InChI Key： MOGOVNPLJXJTQM-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OCC2=NC=CC=C2)C=C1

Additional information on {4-[(pyridin-2-yl)methoxy]phenyl}methanamine

Recent Advances in the Study of 216144-62-6 and {4-[(pyridin-2-yl)methoxy]phenyl}methanamine in Chemical Biology and Medicine

The compound 216144-62-6 and its derivative, {4-[(pyridin-2-yl)methoxy]phenyl}methanamine, have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These molecules are being explored for their potential therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 216144-62-6 as a key intermediate in the synthesis of pharmacologically active compounds. Its structural features, including the pyridine and methoxy-phenyl moieties, make it a versatile scaffold for drug design. Researchers have successfully utilized this compound to develop {4-[(pyridin-2-yl)methoxy]phenyl}methanamine, which has shown promising activity in preclinical models of various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in this area is the elucidation of the mechanism of action of {4-[(pyridin-2-yl)methoxy]phenyl}methanamine. Studies have demonstrated that this compound acts as a selective modulator of specific kinase pathways, which are often dysregulated in cancer cells. In vitro and in vivo experiments have shown that it can inhibit tumor growth and metastasis with minimal off-target effects, suggesting its potential as a targeted therapy.

Further research has explored the pharmacokinetic and pharmacodynamic properties of {4-[(pyridin-2-yl)methoxy]phenyl}methanamine. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic stability and bioavailability. These studies have provided valuable insights into the compound's drug-like properties, paving the way for its optimization and further development.

In addition to its therapeutic potential, {4-[(pyridin-2-yl)methoxy]phenyl}methanamine has also been investigated for its role in chemical biology. Researchers have used this compound as a tool to probe biological systems, enabling a deeper understanding of cellular signaling pathways. Its ability to selectively interact with specific protein targets has made it a valuable asset in the study of protein-protein interactions and enzyme kinetics.

Despite these promising findings, challenges remain in the development of 216144-62-6 and {4-[(pyridin-2-yl)methoxy]phenyl}methanamine as clinical candidates. Issues such as solubility, stability, and potential toxicity need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate these discoveries into viable therapeutic options.

In conclusion, the ongoing research on 216144-62-6 and {4-[(pyridin-2-yl)methoxy]phenyl}methanamine underscores their potential as innovative tools in chemical biology and medicine. The latest studies have provided a solid foundation for their continued exploration, with a focus on improving their efficacy, safety, and clinical applicability. As the field advances, these compounds are expected to play an increasingly important role in the development of next-generation therapeutics.